Cas no 2172153-47-6 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,4-oxazepane-6-carboxylic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,4-oxazepane-6-carboxylic acid
• CAS No: 2172153-47-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5849116
• PubChem ID: 165582967
• Update Time: 2025-06-20

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,4-oxazepane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,4-oxazepane-6-carboxylic acid
• EN300-1534294
• 2172153-47-6
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]-1,4-oxazepane-6-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-18(14-25(30)29-12-13-34-16-19(15-29)26(31)32)10-11-28-27(33)35-17-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,18-19,24H,10-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： RUEVIINLZGRHPO-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC(C)CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,4-oxazepane-6-carboxylic acid

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,4-oxazepane-6-carboxylic Acid (CAS No. 2172153-47-6): An Advanced Compound in Medicinal Chemistry

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,4-oxazepane-6-carboxylic acid (CAS No. 2172153-47-6) is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as Fmoc-amino acid derivative, is a key intermediate in the synthesis of complex peptides and proteins, making it an essential tool for researchers and pharmaceutical companies alike.

The fluorenylmethyloxycarbonyl (Fmoc) group, a widely used protecting group in peptide synthesis, plays a crucial role in the stability and reactivity of this compound. The Fmoc group is known for its ease of removal under mild conditions, which makes it highly suitable for sequential coupling reactions in solid-phase peptide synthesis (SPPS). The presence of the 3-methylpentanoyl moiety adds further complexity and functionality to the molecule, enhancing its potential for diverse biological applications.

Recent studies have highlighted the importance of 1,4-oxazepane derivatives in various therapeutic areas. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that compounds containing the 1,4-oxazepane scaffold exhibit potent anti-inflammatory and anti-cancer properties. The specific structure of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,4-oxazepane-6-carboxylic acid has been shown to modulate key signaling pathways involved in inflammation and cell proliferation, making it a promising candidate for drug development.

In addition to its therapeutic potential, this compound is also valuable in the study of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene expression, and immune responses. The ability to design and synthesize compounds that can selectively modulate PPIs is a major focus in modern drug discovery. The unique structure of CAS No. 2172153-47-6 allows it to interact with specific protein domains, providing insights into the molecular mechanisms underlying these interactions.

The synthesis of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,4-oxazepane-6-carboxylic acid involves several well-established chemical reactions. The initial step typically involves the formation of the Fmoc-amino acid derivative using standard coupling reagents such as HATU or HBTU. Subsequent steps include the introduction of the 3-methylpentanoyl moiety and the formation of the 1,4-oxazepane ring through intramolecular cyclization. These synthetic routes are highly reproducible and can be scaled up for industrial production.

The physical and chemical properties of this compound have been extensively characterized. It is a white crystalline solid with a molecular weight of approximately 500 g/mol. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays. Its stability under different pH conditions and temperatures has also been evaluated, ensuring its reliability in both laboratory and industrial settings.

In conclusion, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,4-oxazepane-6-carboxylic acid (CAS No. 2172153-47-6) represents a significant advancement in medicinal chemistry. Its unique structural features and versatile applications make it an invaluable tool for researchers working on peptide synthesis, protein-protein interactions, and drug discovery. As ongoing research continues to uncover new insights into its biological activities and therapeutic potential, this compound is poised to play a crucial role in the development of novel therapeutics for various diseases.